Cas no 1955507-24-0 (tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate)

Tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate is a specialized carbamate-protected amino acid derivative used in peptide synthesis and organic transformations. Its tert-butyl ester group provides stability under acidic conditions while allowing selective deprotection under mild acidic treatment. The methoxycarbonyl (Moc) protecting group offers orthogonal protection compatibility with other common amino-protecting strategies, facilitating controlled stepwise synthesis. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and medicinal chemistry applications where selective deprotection is required. Its well-defined reactivity profile and compatibility with standard coupling reagents make it a reliable intermediate for constructing complex peptidomimetics and modified peptide backbones. The product's stability and solubility in common organic solvents further enhance its utility in multistep synthetic routes.
tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate structure
1955507-24-0 structure
Product Name:tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate
CAS No:1955507-24-0
MF:C9H17N3O5
MW:247.248382329941
MDL:MFCD30181133
CID:5238534
PubChem ID:122164166
Update Time:2026-03-08

tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxylic acid, 2-[[[2-(1,1-dimethylethoxy)-2-oxoethyl]amino]carbonyl]-, methyl ester
    • tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate
    • MDL: MFCD30181133
    • Inchi: 1S/C9H17N3O5/c1-9(2,3)17-6(13)5-10-7(14)11-12-8(15)16-4/h5H2,1-4H3,(H,12,15)(H2,10,11,14)
    • InChI Key: LRGLZQOOGIXALW-UHFFFAOYSA-N
    • SMILES: N(C(OC)=O)NC(NCC(OC(C)(C)C)=O)=O

tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate Pricemore >>

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tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate Related Literature

Additional information on tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate

Research Brief on the Latest Advances in Chemical Biology and Medicine: Focus on 1955507-24-0 and tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate

In recent years, the chemical biology and pharmaceutical industries have witnessed significant advancements in the development of novel compounds with potential therapeutic applications. Among these, the compound with the CAS number 1955507-24-0 and the specific product name tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate has garnered attention due to its unique chemical properties and potential biological activities. This research brief aims to provide a comprehensive overview of the latest studies and findings related to this compound, highlighting its synthesis, characterization, and potential applications in drug development.

The compound tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate is a derivative of amino acids and carbamates, which are known for their versatility in medicinal chemistry. Recent studies have focused on optimizing its synthesis to improve yield and purity, as well as exploring its reactivity with various biological targets. The CAS number 1955507-24-0 serves as a unique identifier for this compound, facilitating its tracking in chemical databases and research publications.

One of the key findings from recent research is the compound's potential as a building block for the synthesis of more complex molecules, such as protease inhibitors and enzyme modulators. Its structural features, including the tert-butyl ester and methoxycarbonyl groups, make it a valuable intermediate in the design of drugs targeting specific pathways. Additionally, preliminary in vitro studies have suggested that this compound may exhibit moderate inhibitory activity against certain enzymes, although further validation is required.

Another area of interest is the compound's stability and pharmacokinetic properties. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), to assess its stability under various conditions. These studies have provided insights into its degradation pathways and potential metabolites, which are crucial for understanding its behavior in biological systems.

In conclusion, the compound 1955507-24-0 and its derivative tert-butyl 2-({(methoxycarbonyl)aminoamino}carbonyl)aminoacetate represent promising candidates for further investigation in the field of chemical biology and drug discovery. While initial studies have demonstrated its potential as a synthetic intermediate and enzyme inhibitor, additional research is needed to fully elucidate its therapeutic applications and optimize its pharmacological profile. This brief underscores the importance of continued exploration of this compound and its derivatives to unlock their full potential in medicine.

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